1-{[1-(4-fluorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperidine-4-carboxamide

• IUPAC Name: 1-[1-[(4-fluorophenyl)methyl]triazole-4-carbonyl]piperidine-4-carboxamide
• InChI: InChI=1S/C16H18FN5O2/c17-13-3-1-11(2-4-13)9-22-10-14(19-20-22)16(24)21-7-5-12(6-8-21)15(18)23/h1-4,10,12H,5-9H2,(H2,18,23)
• InChI Key: ZIHUSOHYBGPOOA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)C(=O)C2=CN(N=N2)CC3=CC=C(C=C3)F
• Molecular Formula: C16H18FN5O2
• Molecular Weight: 331.34 g/mol

Description

“1-{[1-(4-fluorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperidine-4-carboxamide” is a complex organic compound. It contains a fluorobenzyl group attached to a 1,2,3-triazole ring, which is further linked to a piperidine ring via a carbonyl group.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, featuring a 1,2,3-triazole ring, a fluorobenzyl group, and a piperidine ring. The presence of these functional groups can significantly influence the compound’s physical and chemical properties.

Mechanism of Action

The mechanism of action of 1-{[1-(4-fluorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperidine-4-carboxamide involves the inhibition of enzymes such as acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. These enzymes are involved in the metabolism of neurotransmitters such as acetylcholine, dopamine, and serotonin. Inhibition of these enzymes leads to an increase in the concentration of these neurotransmitters in the synaptic cleft, which enhances their neurotransmission and results in the improvement of cognitive and behavioral functions.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. The compound has been reported to improve cognitive and behavioral functions in animal models of Alzheimer's disease, Parkinson's disease, and depression. The compound has also been found to exhibit antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

The advantages of using 1-{[1-(4-fluorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperidine-4-carboxamide in lab experiments include its potent inhibitory activity against various enzymes, its reproducible synthesis method, and its potential applications in medicinal chemistry. However, the limitations of using this compound include its limited solubility in aqueous solutions, which may affect its bioavailability, and its potential toxicity, which may limit its therapeutic applications.

Future Directions

There are several future directions for the research on 1-{[1-(4-fluorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperidine-4-carboxamide. One direction is to investigate its potential applications in the treatment of other neurological disorders such as schizophrenia, anxiety, and epilepsy. Another direction is to optimize its synthesis method to improve its yield and purity. Additionally, the compound's pharmacokinetic and pharmacodynamic properties need to be further investigated to determine its safety and efficacy in vivo. Finally, the development of analogs and derivatives of this compound may lead to the discovery of more potent and selective inhibitors of enzymes involved in neurological disorders.

Synthesis Methods

The synthesis of 1-{[1-(4-fluorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperidine-4-carboxamide involves the reaction of 4-fluorobenzyl azide with piperidine-4-carboxylic acid in the presence of copper (I) catalyst. The resulting intermediate is then treated with isocyanate to obtain the final product. This synthesis method has been reported in various scientific journals and has been found to be efficient and reproducible.

Scientific Research Applications

1-{[1-(4-fluorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperidine-4-carboxamide has been extensively studied for its potential applications in medicinal chemistry. The compound has been found to exhibit potent inhibitory activity against various enzymes such as acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. These enzymes are involved in the pathogenesis of various neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression. Therefore, the compound has been proposed as a potential therapeutic agent for the treatment of these diseases.

Safety and Hazards

The safety and hazards associated with this compound are not well-documented. As with all chemicals, appropriate safety measures should be taken when handling and storing this compound.